- Preparation of piperazinyl benzothiazoles as HDL increasing agents, Japan, , ,
Cas no 928025-60-9 ((S)-tert-Butyl 3-butylpiperazine-1-carboxylate)
928025-60-9 structure
Product Name:(S)-tert-Butyl 3-butylpiperazine-1-carboxylate
CAS No:928025-60-9
MF:C13H26N2O2
MW:242.357743740082
MDL:MFCD07772104
CID:803215
PubChem ID:24820546
Update Time:2024-10-26
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-butylpiperazine-1-carboxylate
- (S)-1-Boc-3-butyl-piperazine
- 1-Piperazinecarboxylic acid, 3-butyl-, 1,1-dimethylethyl ester, (3S)-
- 1,1-Dimethylethyl (3S)-3-butyl-1-piperazinecarboxylate (ACI)
- (S)-tert-Butyl3-butylpiperazine-1-carboxylate
- tert-Butyl (3S)-3-butylpiperazine-1-carboxylate
- tert-butyl (S)-3-butylpiperazine-1-carboxylate
- 928025-60-9
- CS-0001886
- MFCD07772104
- D93271
- 1-Piperazinecarboxylicacid,3-butyl-,1,1-dimethylethyl ester,(3S)-
- AKOS005258446
- AS-78275
- DB-002992
- AKOS016013207
- SCHEMBL10219111
- DTXSID10647561
- (S)-1-BOC-3-BUTYLPIPERAZINE
-
- MDL: MFCD07772104
- Inchi: 1S/C13H26N2O2/c1-5-6-7-11-10-15(9-8-14-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3/t11-/m0/s1
- InChI Key: ZNICOTLOPCODTO-NSHDSACASA-N
- SMILES: C(N1CCN[C@@H](CCCC)C1)(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 242.199
- Monoisotopic Mass: 242.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 2.3
Experimental Properties
- Density: 0.964
- Boiling Point: 320.5°Cat760mmHg
- Flash Point: 147.7°C
- Refractive Index: 1.459
- PSA: 41.57000
- LogP: 2.65220
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Pricemore >>
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| Chemenu | CM169328-1g |
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928025-60-9 | 95% | 1g |
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| eNovation Chemicals LLC | Y1014959-100mg |
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate |
928025-60-9 | 95% | 100mg |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1014959-250mg |
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate |
928025-60-9 | 95% | 250mg |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1014959-1g |
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate |
928025-60-9 | 95% | 1g |
$225 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1014959-5g |
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate |
928025-60-9 | 95% | 5g |
$1470 | 2023-05-17 | |
| ChemScence | CS-0001886-100mg |
(S)-1-Boc-3-butyl-piperazine |
928025-60-9 | ≥97.0% | 100mg |
$140.0 | 2022-04-26 | |
| ChemScence | CS-0001886-250mg |
(S)-1-Boc-3-butyl-piperazine |
928025-60-9 | ≥97.0% | 250mg |
$240.0 | 2022-04-26 | |
| ChemScence | CS-0001886-1g |
(S)-1-Boc-3-butyl-piperazine |
928025-60-9 | ≥97.0% | 1g |
$480.0 | 2022-04-26 |
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ; cooled; 17 h, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of benzothiazole derivatives and other heterocyclic compounds as PPAR agonists, World Intellectual Property Organization, , ,
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Raw materials
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Preparation Products
(S)-tert-Butyl 3-butylpiperazine-1-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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